Cas no 51987-57-6 (8-isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt)

• Product Name: 8-isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt
• CAS No: 51987-57-6
• Molecular Formula: C₁₇H₆NNa₃O₉S₄
• Molecular Weight: 565.46000
• CID: 936200
• PubChem ID: 16217517

8-isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt Properties

Names and Identifiers

• 8-isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt
• trisodium,8-isothiocyanatopyrene-1,3,6-trisulfonate
• 8-Isothiocyanatopyrene-1,3,6-trisulfonicacidtrisodiumsalt
• 51987-57-6
• Trisodium 8-isothiocyanatopyrene-1,3,6-trisulfonate
• 8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt
• sodium 8-isothiocyanatopyrene-1,3,6-trisulfonate
• 1034442-47-1
• DTXSID20584433
• trisodium;8-isothiocyanatopyrene-1,3,6-trisulfonate
• DB-264196

• InChIKey： CRDTZOSAGFUIQI-UHFFFAOYSA-K
• Inchi： InChI=1S/C17H9NO9S4.3Na/c19-29(20,21)13-5-12(18-7-28)8-1-2-10-14(30(22,23)24)6-15(31(25,26)27)11-4-3-9(13)16(8)17(10)11;;;/h1-6H,(H,19,20,21)(H,22,23,24)(H,25,26,27);;;/q;3*+1/p-3
• SMILES： C1=CC2=C3C(=C(C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])C=CC4=C(C=C(C1=C43)N=C=S)S(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 564.86200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 1
• Monoisotopic Mass: 564.86184831g/mol
• Heavy Atom Count: 34
• Complexity: 1060
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• Topological Polar Surface Area: 241Ų

Experimental Properties

• LogP: 5.27300
• PSA: 241.19000
• Solubility: DMSO: soluble

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes